N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propanamide
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Description
N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propanamide is a useful research compound. Its molecular formula is C16H22N2O3 and its molecular weight is 290.363. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
Carboxamide derivatives, including those structurally related to the compound , have shown significant antimicrobial activity. For instance, novel analogs designed and synthesized from a similar chemical scaffold displayed promising antibacterial activity against Staphylococcus aureus and Bacillus subtilis without cytotoxic effects at the concentrations tested. These findings indicate the potential of such compounds in developing new antibacterial agents (Palkar et al., 2017).
Cytotoxic Activity and Cancer Research
Several studies have focused on the synthesis of carboxamide derivatives and their evaluation for cytotoxic activity against various cancer cell lines. For example, carboxamide derivatives related to the query compound demonstrated potent cytotoxicity against murine P388 leukemia and Lewis lung carcinoma, with certain derivatives showing curative effects in mouse models of colon tumors. This suggests a potential application in cancer chemotherapy, highlighting the role of such compounds in the development of new anticancer agents (Deady et al., 2005).
Anti-Inflammatory and Analgesic Agents
Research has also explored the synthesis of novel heterocyclic compounds derived from similar chemical frameworks for their potential as anti-inflammatory and analgesic agents. Compounds synthesized from related scaffolds showed significant COX-2 inhibitory activity, analgesic, and anti-inflammatory effects, comparing favorably with standard drugs like sodium diclofenac. These findings support their use in developing new therapeutic agents for treating inflammation and pain (Abu‐Hashem et al., 2020).
Coordination Chemistry and Ligand Design
The chemistry of carbenes and their derivatives, including compounds structurally similar to the query, has been investigated for their potential in coordination chemistry and ligand design. These studies contribute to our understanding of the binding and reaction mechanisms of such compounds, which are valuable for developing novel catalysts and materials science applications (Schick et al., 2014).
Properties
IUPAC Name |
N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O3/c1-5-14(19)17-11-7-8-13-12(9-11)18(6-2)15(20)16(3,4)10-21-13/h7-9H,5-6,10H2,1-4H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRGQIJCFKYZWNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC2=C(C=C1)OCC(C(=O)N2CC)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.